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Compound of Interest

Compound Name: 5-Methyl-2-(morpholin-4-yl)aniline
CAS No.: 91429-92-4
Cat. No.: B2788821

Get Quote

Compound Identity & Physicochemical Core

5-Methyl-2-(morpholin-4-yl)aniline is an ortho-substituted aniline derivative characterized by
a morpholine ring at the C2 position and a methyl group at the C5 position. It serves as a
nucleophilic building block in the synthesis of nitrogen-containing heterocycles.
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Property Specification

IUPAC Name 5-Methyl-2-(morpholin-4-ylaniline

4-(2-Amino-4-methylphenyl)morpholine; 2-
Common Synonyms i »
Morpholino-5-methylaniline

CAS Registry Number 91429-92-4

Molecular Formula C11H1eN20

Molecular Weight 192.26 g/mol

Appearance Off-white to pale brown solid

Melting Point 98-102 °C (Literature range for similar purity)

Soluble in DMSO, Methanol, DCM, Ethyl

Solubility o
Acetate; Low solubility in water.[1][2]

Synthesis & Isolation Context

Understanding the synthesis is prerequisite to interpreting the spectroscopic data, particularly
for identifying process-related impurities (e.g., unreduced nitro intermediates).

Validated Synthesis Route

The industrial preparation typically follows a two-step sequence starting from 4-fluoro-3-
nitrotoluene.

e Nucleophilic Aromatic Substitution (S_NAr): Reaction of 4-fluoro-3-nitrotoluene with
morpholine in the presence of a base (e.g., K2CO3) to yield 4-(4-methyl-2-
nitrophenyl)morpholine.

» Nitro Reduction: Catalytic hydrogenation (H2/Pd-C) or chemical reduction (Fe/NHa4Cl) of the
nitro group to the primary amine.
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S_NAr
K2CO3, DMSO, 90°C

4-Fluoro-3-nitrotoluene
(Starting Material)

Reduction

H2, Pd/C or Fe/NH4Cl _ Product:
jg@ 5-Methyl-2-(morpholin-4-yl)aniline

Intermediate:
4-(4-methyl-2-nitrophenyl)morpholine

Morpholine
(Reagent)

Figure 1: Synthesis Pathway of 5-Methyl-2-(morpholin-4-yl)aniline

Click to download full resolution via product page

[1]
Spectroscopic Data Profile
A. Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H NMR spectrum is distinct due to the shielding effects of the electron-donating amino
and morpholino groups.

Solvent: DMSO-ds or CDCIs Field Strength: 400 MHz
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BENCHE

Position

Chemical Shift
(6, ppm)

Multiplicity

Integration

Assignment
Logic

Ar-H3

6.85—-6.95

Doublet (d, J =
8.0 Hz)

1H

Ortho to
Morpholine. Less
shielded than
H4/H6 because it
is meta to the
strong NH2
donor.

Ar-H4

6.45 - 6.55

Doublet of
Doublets (dd, J =
8.0, 2.0 Hz)

1H

Para to NH-=.
Strong shielding
resonance from

the amine.

Ar-H6

6.55 - 6.65

Doublet (d, J =
2.0 Hz)

1H

Ortho to NHa.
Shielded by
adjacent amine;
typically appears
as a narrow
doublet or broad

singlet.

NH2

4.60 -4.90

Broad Singlet (br

s)

2H

Primary Amine.
Exchangeable
proton; shift
varies with
concentration
and water

content.

Morph-O

3.70-3.75

Triplet (t, J=4.6
Hz)

4H

Ether Protons.
Characteristic
morpholine ether

region.

Morph-N

2.75-2.85

Triplet (t, J = 4.6
Hz)

4H

Amine Protons.
Upfield

morpholine
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triplet, adjacent

to nitrogen.

Methyl Group.
Ar-CHs 2.18-2.22 Singlet (s) 3H Typical aromatic
methyl shift.

13C NMR Key Signals (Predicted/Reference):
e Aromatic Carbons: ~145 ppm (C-N), ~140 ppm (C-NHz), ~130-115 ppm (Ar-CH).

 Aliphatic Carbons: ~67.0 ppm (Morpholine O-C), ~52.0 ppm (Morpholine N-C), ~20.5 ppm
(Methyl).

B. Mass Spectrometry (MS)
« lonization Mode: ESI (+) (Electrospray lonization, Positive mode)
e Molecular lon:
o Calculated [M+H]*: 193.13
o Observed [M+H]*: 193.1 — 193.3
o Fragmentation Pattern:
o m/z 193 - 178 (Loss of -CHs, minor).
o m/z 193 - 134 (Loss of morpholine fragment C2H4O or ring opening).

o m/z 193 - 106 (Characteristic aniline fragment).

C. Infrared Spectroscopy (FT-IR)

Key functional group bands confirm the presence of the primary amine and the ether linkage.
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Wavenumber (cm~?) Vibration Mode Functional Group

) N-H (Primary Amine) - Distinct
3420, 3340 Stretching (v)

double peak.
) C-H (Aliphatic) - Morpholine
2960 - 2850 Stretching (v)
and Methyl C-H.
1620 Bending () N-H (Scissoring)
1580, 1500 Stretching (v) C=C (Aromatic Ring)
) C-O-C (Ether) - Strong band
1115 Stretching (v)

from morpholine.

Experimental Protocols
Protocol 1: Sample Preparation for NMR

e Mass: Weigh 5-10 mg of the solid aniline.
¢ Solvent: Dissolve in 0.6 mL of DMSO-de (preferred for sharp NH2 peaks) or CDCls.

o Filtration: If the solution is cloudy (likely inorganic salts from reduction), filter through a cotton
plug into the NMR tube.

e Acquisition: Run standard proton sequence (16—32 scans).

Protocol 2: Impurity Profiling (HPLC-MS)

To ensure suitability for drug synthesis, check for the nitro-precursor.

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 pum).

Mobile Phase: A: Water (0.1% Formic Acid), B: Acetonitrile (0.1% Formic Acid).

Gradient: 5% B to 95% B over 10 min.

Detection: UV at 254 nm and 210 nm; MS (ESI+).
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o Target Impurity:4-(4-methyl-2-nitrophenyl)morpholine (Expect later retention time due to
lower polarity; Mass [M+H]* = 223).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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